![molecular formula C14H18O5 B031620 Diethyl 2-(4-methoxyphenyl)malonate CAS No. 23197-67-3](/img/structure/B31620.png)
Diethyl 2-(4-methoxyphenyl)malonate
Overview
Description
Diethyl 2-(4-methoxyphenyl)malonate, also known as DEMPM, is an organic compound with a wide range of applications in scientific research. It is an ester of malonic acid and 2-4-methoxyphenol. This compound is used in a variety of laboratory experiments, as well as in the synthesis of a range of organic compounds.
Scientific Research Applications
Synthesis of 4-hydroxy-2-quinolinone derivatives : These derivatives are precursors to pyrano alkaloids, synthesized using Diethyl 2-(3'-methyl-I'-oxobut-2'-enyl) malonate 2 (Sekar & Prasad, 1999).
Electrophilic amination reagent for Grignard reagents : Diethyl 2-[N-(p-methoxyphenyl)imino]malonate is utilized in this context, yielding N-alkylation products which can be converted into N-alkyl-p-anisidine (Niwa, Takayama, & Shimizu, 2002).
Production of N-phthaloylglycinehydroxamic acid and cyclized products : Diethyl (phthalimidoacetyl)malonate reacts with hydroxylamine for this purpose (Bregant & Perina, 1978).
Creation of novel synthetic intermediates : 4,6-Dichloro-5-(2-methoxy-phenoxy)-2,2′-bipyrimidine is an example, potentially useful in organic synthesis and catalysis (Chen, 2011).
Influence on supramolecular architecture : Diethyl 2-[(2/4-hydroxyanilino)methylidene]malonates show regioisomerism, affecting their supramolecular structure through bifurcated intramolecular and intermolecular hydrogen bonding (Ilangovan, Venkatesan, & Kumar, 2013).
Synthesis of diethyl 2-(2-chloronicotinoyl)malonate : An important intermediate in small molecule anticancer drugs, synthesized efficiently (Xiong et al., 2018).
Antimicrobial activity : Substituted ethyl 2-(quinolin-4-yl)-propanoates, synthesized from anilines and diethyl 2-(ethoxymethylene)malonate, show potent activity against Helicobacter pylori (Khan et al., 2013).
Safety and Hazards
properties
IUPAC Name |
diethyl 2-(4-methoxyphenyl)propanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O5/c1-4-18-13(15)12(14(16)19-5-2)10-6-8-11(17-3)9-7-10/h6-9,12H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHBIWJHLHGDEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)OC)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382865 | |
Record name | Diethyl 2-(4-methoxyphenyl)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23197-67-3 | |
Record name | Diethyl 2-(4-methoxyphenyl)malonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70382865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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